Cas no 2445792-01-6 (5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2445792-01-6
• MF: C₄H₇BrClN₃
• MW: 212.475478410721
• MDL: MFCD32691837
• CID: 5668101
• PubChem ID: 155937823
• Update Time: 2025-10-29

5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 5-bromo-1-methyl-, hydrochloride (1:2)
• 5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride
• EN300-26979628
• 2445792-01-6

• MDL： MFCD32691837
• Inchi： 1S/C4H6BrN3.ClH/c1-8-4(5)3(6)2-7-8;/h2H,6H2,1H3;1H
• InChI Key： YSQUGKBKECYMJI-UHFFFAOYSA-N
• SMILES： BrC1N(N=CC=1N)C.Cl

Computed Properties

• Exact Mass: 246.92787g/mol
• Monoisotopic Mass: 246.92787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride

5-Bromo-1-methyl-1H-pyrazol-4-amine Dihydrochloride (CAS No. 2445792-01-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2445792-01-6) has emerged as a critical intermediate for the synthesis of diverse heterocyclic compounds. Its unique structural features, including the bromine substituent and the pyrazole core, make it a sought-after reagent in pharmaceutical research, agrochemical development, and materials science. This compound’s versatility aligns with growing interest in small-molecule drug discovery and catalysis, topics frequently searched in scientific databases and AI-driven platforms.

The 5-bromo-1-methyl-1H-pyrazol-4-amine scaffold is particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Researchers often query terms like "pyrazole derivatives in medicinal chemistry" or "bromo-substituted heterocycles", reflecting the compound’s relevance in designing kinase inhibitors or antimicrobial agents. Its dihydrochloride salt form enhances solubility, a feature highlighted in forums discussing bioavailability optimization.

Recent trends in green chemistry have also spurred interest in this compound. With searches for sustainable synthetic routes rising, 5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride is being explored in catalyst-free transformations or solvent-free conditions. This aligns with industry demands for cost-effective and eco-friendly methodologies, a topic dominating academic and industrial discourse.

Beyond pharmaceuticals, this compound’s electronic properties attract attention in material science. Queries like "pyrazole-based OLED materials" or "heterocycles in conductive polymers" underscore its potential in optoelectronics. The bromine atom serves as a handle for further functionalization, enabling tailored properties for advanced applications.

In summary, 5-bromo-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2445792-01-6) bridges multiple disciplines, answering contemporary needs in drug design, sustainable synthesis, and functional materials. Its adaptability ensures continued relevance in evolving scientific landscapes.